Cas no 381229-48-7 (3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid
• CAS No: 381229-48-7
• MF: C₈H₃ClF₄O₂
• MW: 242.554835557938
• CID: 1093622
• Update Time: 2025-04-20

3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C8H3ClF4O2/c9-5-2-3(7(14)15)1-4(6(5)10)8(11,12)13/h1-2H,(H,14,15)
• InChI Key： UYEXBYNDDVJLHJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C(F)(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

3-Chloro-4-fluoro-5-(trifluoromethyl)benzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes